Ethyl 1-[3-(benzenesulfonyl)-6-chloroquinolin-4-yl]piperidine-4-carboxylate

• IUPAC Name: ethyl 1-[3-(benzenesulfonyl)-6-chloroquinolin-4-yl]piperidine-4-carboxylate
• InChI: InChI=1S/C23H23ClN2O4S/c1-2-30-23(27)16-10-12-26(13-11-16)22-19-14-17(24)8-9-20(19)25-15-21(22)31(28,29)18-6-4-3-5-7-18/h3-9,14-16H,2,10-13H2,1H3
• InChI Key: FSHGODJAZXPXNY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C2=C3C=C(C=CC3=NC=C2S(=O)(=O)C4=CC=CC=C4)Cl
• Molecular Formula: C23H23ClN2O4S
• Molecular Weight: 459.0 g/mol

Description

Ethyl 1-[3-(benzenesulfonyl)-6-chloroquinolin-4-yl]piperidine-4-carboxylate, also known as EBCQ, is a chemical compound that has been studied for its potential application in scientific research. It is a piperidine derivative with a quinoline ring structure that has shown promising results in various research studies.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound plays a crucial role in the synthesis of complex molecules, such as pyrimidines and isoquinolines, which are of interest for their structural diversity and potential biological activities. For instance, ethyl 1-amino derivatives have been used in reactions with benzoyl isothiocyanate, leading to cyclization products with significant chemical properties (E. Paronikyan et al., 2016).

Biological Applications

• Ethyl 1-(phenylsulfonyl)piperidin-4-carboxylate derivatives have been synthesized and evaluated for their antibacterial properties, demonstrating moderate to significant activity against Gram-negative and Gram-positive bacteria (H. Khalid et al., 2016).

Catalytic Applications

• The compound's derivatives have been utilized as catalysts in organic synthesis, indicating their importance in facilitating chemical reactions. For example, Piperidine-4-carboxylic acid functionalized nanoparticles have shown effectiveness in the synthesis of dihydroquinazolin-4(1H)-ones and polyhydroquinolines, highlighting the compound's role in enhancing catalytic efficiency (A. Ghorbani‐Choghamarani & G. Azadi, 2015).

Antimicrobial Studies

• Novel ethyl 2-oxo-2H-selenopyrano[2,3-b]quinoline-3-carboxylates synthesized from ethyl 1-[3-(benzenesulfonyl)-6-chloroquinolin-4-yl]piperidine-4-carboxylate derivatives have been studied for their antimicrobial activities, with certain compounds showing high activity against Staphylococcus aureus and Micrococcus roseus (B. Nandeshwarappa et al., 2020).